![molecular formula C20H15N3OS2 B2814061 4-(thiophen-2-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide CAS No. 2034497-36-2](/img/structure/B2814061.png)
4-(thiophen-2-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide
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Description
4-(thiophen-2-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide is a chemical compound that has gained significant attention in the scientific community for its potential applications in drug development. This compound is a member of the benzamide family and contains a pyrazine ring and two thiophene rings.
Scientific Research Applications
Heterocyclic Synthesis
- Synthesis of Pyrazole and Isoxazole Derivatives : A study by Mohareb, R. et al. (2004) focuses on synthesizing benzo[b]thiophen-2-yl-hydrazonoesters and exploring their reactivity towards nitrogen nucleophiles to yield derivatives like pyrazole, isoxazole, and others. This demonstrates the compound's utility in creating diverse heterocyclic structures.
Optical and Electronic Properties
- Nonlinear Optical Properties and Electronic Analysis : The study by Ahmad, G. et al. (2021) describes the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides, including reactivity parameters and effects of substituents on electronic properties. The research highlights the potential of such compounds in electronic and optical applications.
Antimicrobial Activity
Synthesis and Antimicrobial Screening : In a study by Ashok, D. et al. (2016), compounds with a thiophene scaffold showed promising activity against fungal and bacterial strains, indicating their potential use in antimicrobial applications.
Anti-Tumor Agents : Research by Gomha, S. M. et al. (2016) focuses on synthesizing bis-pyrazolyl-thiazoles incorporating the thiophene moiety and evaluating their anti-tumor activities, showcasing the compound's relevance in cancer research.
Crystal Structure Analysis
- Crystal Structure and Hirshfeld Surface Analysis : A study conducted by Prabhuswamy, M. et al. (2016) synthesizes and analyzes the crystal structure of a thiophene-containing compound, highlighting its significance in material science and structural chemistry.
Antibacterial and Antifungal Screening
- Synthesis and Screening for Antimicrobial Activity : Nayak, N. et al. (2016) synthesized new N-amide derivatives demonstrating antitubercular activities against Mycobacterium tuberculosis, showing the compound's potential in developing novel antimicrobial agents (Nayak, N. et al., 2016).
Green Chemistry Applications
- Green Synthesis of Thiophenyl Pyrazoles and Isoxazoles : Research by Sowmya, D. et al. (2018) discusses the environmentally friendly synthesis of thiophenyl pyrazoles and isoxazoles, showing the compound's relevance in sustainable chemistry.
properties
IUPAC Name |
4-thiophen-2-yl-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3OS2/c24-20(15-5-3-14(4-6-15)18-2-1-10-26-18)23-12-17-19(22-9-8-21-17)16-7-11-25-13-16/h1-11,13H,12H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSDGJTQOUWPEPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC=C(C=C2)C(=O)NCC3=NC=CN=C3C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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